Andersonin-Y1
Description
Andersonin-Y1 (AY1) is an antimicrobial peptide (AMP) studied for its enhanced efficacy when conjugated with silver nanoparticles (AgNPs). Derived from natural sources, AY1 and its cysteine-modified variants—CAY1 (N-terminus derivative) and AY1C (C-terminus derivative)—demonstrate potent activity against multidrug-resistant bacterial strains such as Klebsiella pneumoniae and Pseudomonas aeruginosa. Conjugation with AgNPs stabilizes the peptide against enzymatic degradation and amplifies its bactericidal effects by disrupting bacterial membranes, leading to cell lysis .
Properties
bioactivity |
Antibacterial, Antifungal |
|---|---|
sequence |
FLPKLFAKITKKNMAHIR |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings :
- AY1-AgNPs exhibit lower MIC values (10–15 mM) compared to other AMP-nanoparticle complexes, which often report efficacy in percentage inhibition or fold-increases rather than MICs .
- Indolicidin-AuNPs show moderate biofilm inhibition (50–65%) but require higher doses for bacterial killing .
2.2. Structural and Mechanistic Differences
- AY1 Derivatives : Cysteine modifications (CAY1, AY1C) enhance binding to AgNPs, improving stability and membrane disruption efficiency .
- Indolicidin-AuNPs : Rely on electrostatic interactions for conjugation, offering partial protease resistance but lower bactericidal specificity .
2.3. Limitations and Advantages
- AY1 Advantages : Superior MIC values against Gram-negative pathogens; 80% lethality at low concentrations.
- AY1 Limitations: Toxicity data for mammalian cells remain uncharacterized, unlike Esc(1–21)-AuNPs, which are proven safe for keratinocytes .
- Competitors : Indolicidin-AuNPs are less effective against bacteria but show broader antifungal activity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
